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Compound of Interest

Compound Name: 2-Pyridinol-1-oxide

Cat. No.: B179263

Essential Safety and Handling Guide for 2-Pyridinol-
1-oxide

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Pyridinol-1-oxide, tailored for researchers, scientists, and drug development professionals.
Following these procedural steps is essential for ensuring laboratory safety.

Chemical Identifier:
e Name: 2-Pyridinol-1-oxide
e Synonyms: 2-Hydroxypyridine-N-oxide, HOPO, HPNO[1]

e CAS Number: 13161-30-3[2][3]

Hazard Identification and Classification

2-Pyridinol-1-oxide is classified as a hazardous substance.[4] It is harmful if swallowed and
causes irritation to the eyes, respiratory system, and skin.[4]

GHS Hazard Classification Summary:
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Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2
[31[5]
) H318: Causes serious eye
Serious Eye Damage/Eye
o 1,2 damage([1]; H319: Causes
Irritation ) o
serious eye irritation[3][5]
Specific target organ toxicity H335: May cause respiratory
(single exposure) irritation[2][3][5]
Acute toxicity, oral 4 H302: Harmful if swallowed[6]

Signal Word: Danger[1] or Warning[2][3]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

Recommended PPE for Handling 2-Pyridinol-1-oxide:
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Protection Type

Specification

Rationale and Source

Eye Protection

Chemical safety goggles or
eyeshields.[1][2]

Protects against eye irritation

and serious eye damage.[1][3]

[4]

Hand Protection

Compatible chemical-resistant
gloves.[1] For prolonged
contact, a glove with a
protection class of 5 or higher
(breakthrough time > 240
minutes) is recommended. For
brief contact, a protection class
of 3 or higher (> 60 minutes) is
suitable.[4]

Prevents skin irritation and
absorption.[1][4]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask).[1][2][3]

Required if exposure limits are
exceeded, if irritation is
experienced, or when handling
as a powder to avoid

respiratory irritation.[3][4]

Skin and Body Protection

Protective clothing, overalls,
and a P.V.C. apron.[1][4]

Prevents skin contact and
contamination of personal
clothing.[4]

Operational and Disposal Plans

Handling and Storage:

Avoid all personal contact, including inhalation of dust.[4]

Use in a well-ventilated area, preferably under a chemical fume hood.[3][7] Local exhaust

ventilation is required where solids are handled as powders.[4]

Avoid generating dust.[4]

Wash hands and any exposed skin thoroughly after handling.[3]
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Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[1][3]

Keep containers tightly closed and store locked up.[3][5]

Spill Management:

Minor Spills: Remove all ignition sources. Clean up spills immediately. Use dry clean-up
procedures and avoid generating dust. Place spilled material in a suitable, labeled container
for waste disposal.[4]

Major Spills: Alert emergency responders. Advise personnel in the area of the hazard.
Control personal contact by using appropriate protective equipment.[4]

Disposal Plan:

All waste must be handled in accordance with local, state, and federal regulations.[4]
Dispose of contents and container to an approved waste disposal plant.[3]
Puncture containers to prevent re-use.[4]

Do not allow waste to enter drains or surface water.[1]

Emergency First-Aid Procedures

If Inhaled: Remove the victim to fresh air and keep at rest in a comfortable position for
breathing. Call a poison center or doctor if you feel unwell.[3]

If on Skin: Immediately remove all contaminated clothing. Wash skin with plenty of soap and
water. If skin irritation occurs, get medical advice.[1][3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control
center immediately.[7]
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Visual Workflow for Safe Handling of 2-Pyridinol-1-
oxide

The following diagram outlines the procedural workflow for the safe handling of 2-Pyridinol-1-
oxide, from preparation to disposal.
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Workflow for Safe Handling of 2-Pyridinol-1-oxide

Preparation

Review Safety Data Sheet (SDS)

Y

Ensure proper ventilation (Fume Hood)

Y

Don Personal Protective Equipment (PPE)

Handling
Y

Weigh and handle solid material carefully to avoid dust generation

Y

Perform experimental procedure

Post-Handling é Cleanup \ Waste Disposal

Decontaminate work surfaces Collect waste in a labeled, sealed container
Remove and properly dispose of contaminated PPE Dispose of waste according to institutional and regulatory guidelines
Y

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Pyridinol-1-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

